Cas no 1804873-03-7 (5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid
• CAS No: 1804873-03-7
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 4949274
• Update Time: 2025-10-28

5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5F4NO3/c9-6-4(7(14)15)1-3(13)2-5(6)16-8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： GEYORQDBEDPEIF-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 72.6

Additional information on 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid

5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid (CAS No. 1804873-03-7): An Overview of Its Structure, Properties, and Applications

5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid (CAS No. 1804873-03-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of an amino group, a fluorine atom, and a trifluoromethoxy substituent on a benzoic acid backbone. These functional groups endow the molecule with a combination of properties that make it a valuable intermediate and building block in the development of novel compounds.

The chemical structure of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid can be represented as follows: C₉H₆F₄NO₃. The presence of the amino group (-NH₂) provides the molecule with basic properties, while the fluorine atom and trifluoromethoxy group (-OCF₃) introduce significant electron-withdrawing effects. These substituents influence the electronic distribution within the molecule, affecting its reactivity and stability.

In terms of physical properties, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid is a white crystalline solid at room temperature. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The synthesis of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid has been reported using various methodologies. One common approach involves the reaction of 2-fluoro-3-trifluoromethoxybenzoyl chloride with ammonia or an amine derivative. This method typically yields high purity products with good yields. Another synthetic route involves the direct fluorination and trifluoromethylation of 5-amino-3-hydroxybenzoic acid, followed by esterification and hydrolysis steps to obtain the final product.

In the pharmaceutical industry, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid has shown promise as a potential drug candidate due to its unique structural features. Recent studies have explored its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that certain analogs of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid possess selective cytotoxicity against cancer cells, making them potential leads for further drug development.

Beyond pharmaceutical applications, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid has found use in materials science as a building block for functional polymers and coatings. The presence of multiple reactive functional groups allows for versatile polymerization reactions, leading to materials with tailored properties such as enhanced thermal stability, improved mechanical strength, and increased chemical resistance. These materials have potential applications in areas such as electronics, automotive coatings, and advanced composites.

In the field of chemical synthesis, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid serves as a valuable intermediate for the preparation of complex organic molecules. Its reactivity can be harnessed to introduce specific functional groups into target molecules through various chemical transformations. For example, it can be used as a starting material for the synthesis of heterocyclic compounds, which are important scaffolds in medicinal chemistry and organic synthesis.

The environmental impact of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid is an important consideration in its industrial use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. Efforts are ongoing to develop more sustainable synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzoic acid (CAS No. 1804873-03-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.